1-(2-methyl-3-furoyl)azepane
Overview
Description
1-(2-methyl-3-furoyl)azepane is a chemical compound that belongs to the class of azepane derivatives. It is commonly referred to as MFA or 1-MFA. This compound has been the subject of numerous scientific research studies due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.
Scientific Research Applications
1-(2-methyl-3-furoyl)azepane has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to possess anticonvulsant, antinociceptive, and anti-inflammatory properties. It has also been investigated for its potential as a drug delivery system due to its ability to form stable complexes with various drugs. In addition, 1-(2-methyl-3-furoyl)azepane has been studied for its potential applications in material science, particularly in the development of new polymers and materials.
Mechanism of Action
The exact mechanism of action of 1-(2-methyl-3-furoyl)azepane is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various neurotransmitters and receptors in the central nervous system. It has been shown to interact with GABA-A receptors, which are involved in the regulation of neuronal excitability and inhibition. It has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-methyl-3-furoyl)azepane exhibits anticonvulsant, antinociceptive, and anti-inflammatory effects. It has been shown to increase the threshold for seizures induced by various convulsants in animal models. It has also been shown to reduce pain sensitivity and inflammation in various animal models of pain and inflammation. In addition, 1-(2-methyl-3-furoyl)azepane has been shown to possess antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-methyl-3-furoyl)azepane in lab experiments is its ability to form stable complexes with various drugs, making it a potential drug delivery system. It is also relatively easy to synthesize and has been shown to exhibit a wide range of pharmacological activities. However, one of the limitations of using 1-(2-methyl-3-furoyl)azepane in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 1-(2-methyl-3-furoyl)azepane. One potential direction is the development of new drug delivery systems using 1-(2-methyl-3-furoyl)azepane as a carrier. Another potential direction is the investigation of its potential as a therapeutic agent for various neurological and inflammatory disorders. Furthermore, the development of new synthetic methods for the preparation of 1-(2-methyl-3-furoyl)azepane and its derivatives could lead to the discovery of new pharmacological activities and applications.
properties
IUPAC Name |
azepan-1-yl-(2-methylfuran-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-10-11(6-9-15-10)12(14)13-7-4-2-3-5-8-13/h6,9H,2-5,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDIKRDYIIPLSHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)N2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azepan-1-yl(2-methylfuran-3-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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